Cas no 56108-08-8 (Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride)

• Product Name: Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride
• CAS No: 56108-08-8
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD12031909
• CID: 2083895
• PubChem ID: 14685576
• Update Time: 2025-10-31

Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(Trifluoromethyl)benzimidate Hydrochloride
• SCHEMBL1829591
• DB-243697
• AKOS027256970
• MFCD12031909
• MFMDBNFHHBYKBY-UHFFFAOYSA-N
• SY028787
• AC6358
• Methyl 4-(Trifluoromethyl)benzimidate HCl
• Methyl4-(Trifluoromethyl)benzimidateHydrochloride
• Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride
• CS-0453763
• methyl 4-(trifluoromethyl)benzenecarboximidate;hydrochloride
• 56108-08-8

• MDL： MFCD12031909
• Inchi： 1S/C9H8F3NO.ClH/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12;/h2-5,13H,1H3;1H
• InChI Key： MFMDBNFHHBYKBY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(C(=N)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 239.03200
• Monoisotopic Mass: 239.0324761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08000
• LogP: 3.57890

Additional information on Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride

Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride: A Comprehensive Overview

Methyl 4-(trifluoromethyl)benzenecarboximidoate hydrochloride, with the CAS number 56108-08-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride, is characterized by its unique structure and versatile applications. The molecule consists of a benzenecarboximidoate group substituted with a trifluoromethyl group at the para position, which imparts distinctive electronic and steric properties.

The synthesis of Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, acid-base chemistry, and possibly coupling reactions. The presence of the trifluoromethyl group significantly influences the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as fluorinated polymers and pharmaceutical intermediates.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The trifluoromethyl group is known to enhance lipophilicity and improve bioavailability, making it a valuable building block for drug development. Researchers have explored its use in designing novel antiviral agents and cancer therapeutic agents, where its unique electronic properties play a critical role in molecular interactions.

In addition to its pharmaceutical applications, Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride has found utility in material science. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications. Recent advancements in catalytic asymmetric synthesis have leveraged this compound's chiral induction capabilities, leading to the development of enantioselective processes for high-value chemical products.

The electronic properties of this compound are also being investigated for potential applications in optoelectronic materials. The trifluoromethyl substitution enhances the molecule's electron-withdrawing effects, which can be advantageous in designing semiconducting materials for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a structural standpoint, the benzenecarboximidoate group serves as a versatile platform for further functionalization. Researchers have demonstrated that this group can undergo various transformations, including nucleophilic attack, electrophilic substitution, and conjugate addition reactions. These transformations enable the construction of complex molecular architectures with tailored properties.

Recent studies have also focused on the environmental impact of Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride. Its degradation pathways under various conditions, such as photolysis and biodegradation, are being explored to assess its environmental fate and toxicity. Understanding these processes is crucial for ensuring sustainable practices in its production and application.

In conclusion, Methyl 4-(Trifluoromethyl)Benzenecarboximidoate Hydrochloride (CAS No: 56108-08-8) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.